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Compound of Interest

Compound Name: 5-Fluoro-2-nitrophenol

CAS No.: 446-36-6

Cat. No.: B146956

Get Quote

5-Fluoro-2-nitrophenol (CAS No. 446-36-6) is a substituted aromatic compound that has

emerged as a critical intermediate in the synthesis of complex organic molecules.[1] Its

structure, featuring a phenol ring activated by an electron-withdrawing nitro group and

modulated by a fluorine atom, bestows it with unique reactivity.[2][3] This strategic combination

of functional groups makes it an invaluable precursor in various chemical transformations,

particularly in the development of pharmaceuticals and agrochemicals.[1][2] The presence of

the fluorine atom is especially significant, as its incorporation into drug candidates can enhance

metabolic stability, binding affinity, and other pharmacokinetic properties.[3] This guide provides

a detailed exploration of the chemical attributes and practical applications of this important

synthetic building block.

Physicochemical and Spectroscopic Profile
Accurate characterization is the foundation of all chemical synthesis and application. 5-Fluoro-
2-nitrophenol is a yellow crystalline solid.[4][5] Its core physicochemical and identifying

properties are summarized below.

Core Chemical Identifiers
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Identifier Value Source(s)

CAS Number 446-36-6 [6]

Molecular Formula C₆H₄FNO₃ [6]

Molecular Weight 157.10 g/mol [4][6]

IUPAC Name 5-fluoro-2-nitrophenol [6]

Synonyms
2-Nitro-5-fluorophenol, 3-

Fluoro-6-nitrophenol
[6]

InChI
1S/C6H4FNO3/c7-4-1-2-

5(8(10)11)6(9)3-4/h1-3,9H

InChIKey
QQURWFRNETXFTN-

UHFFFAOYSA-N
[7]

SMILES C1=CC(=C(C=C1F)O)[O-] [6]

Physical Properties
The physical properties of 5-Fluoro-2-nitrophenol are crucial for its handling, storage, and use

in reactions. There is some variation in reported values, which is common depending on the

purity and the measurement method.
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Property Value Source(s)

Appearance
Yellow crystalline powder,

crystals, or chunks
[4][8]

Melting Point 34-37 °C [8]

Boiling Point ~260-305 °C [4][8]

Solubility

Slightly soluble in water;

Soluble in ethanol, ether, and

chloroform

[4][8]

pKa 6.18 ± 0.13 (Predicted) [7][8]

Flash Point 91 °C (195.8 °F) - closed cup

Density ~1.43 - 1.59 g/cm³ (estimate) [4][8]

The acidity of the phenolic proton (predicted pKa ≈ 6.18) is significantly increased compared to

phenol (pKa ≈ 9.9).[8][9] This is a direct consequence of the strong electron-withdrawing nature

of the para-nitro group and, to a lesser extent, the inductive effect of the meta-fluorine atom,

which stabilize the corresponding phenoxide anion.[9]

Spectroscopic Characterization
Spectroscopic analysis is essential for confirming the identity and purity of 5-Fluoro-2-
nitrophenol.
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Technique Key Features

¹H NMR
The proton NMR spectrum provides information

on the aromatic protons.[10]

¹³C NMR

The carbon NMR spectrum shows distinct

signals for the six aromatic carbons, with

chemical shifts influenced by the attached

functional groups.[6]

¹⁹F NMR

¹⁹F NMR is a powerful technique for confirming

the presence and chemical environment of the

fluorine atom, a key feature of the molecule.[11]

FTIR

Infrared spectroscopy is used to identify the

characteristic vibrations of the functional groups,

such as the O-H stretch of the phenol, the C-F

stretch, and the symmetric and asymmetric

stretches of the N-O bonds in the nitro group.

[12][13]

Mass Spectrometry
Mass spectrometry confirms the molecular

weight of the compound (157.10 g/mol ).[6]

Synthesis and Reactivity
The utility of 5-Fluoro-2-nitrophenol stems from its accessibility through established synthetic

routes and its predictable reactivity.

Synthetic Methodologies
Several methods for the preparation of 5-Fluoro-2-nitrophenol have been reported. The

choice of method often depends on the availability of starting materials, cost, and scalability.

Hydrolysis of 2,4-Difluoronitrobenzene: This is a widely used method due to its simple

operation and high yield.[14] It involves the nucleophilic aromatic substitution of one fluorine

atom in 2,4-difluoronitrobenzene with a hydroxide source (e.g., NaOH, KOH), followed by

acidification.[14]
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Nitration of m-Fluorophenol: This route involves the direct nitration of m-fluorophenol.

However, it can lead to the formation of multiple isomers, complicating purification and often

resulting in lower yields, making it less ideal for industrial-scale production.[14]

From 5-Fluoro-2-nitroaniline: A two-step method involves the initial reaction of 2,4-

difluoronitrobenzene with ammonia to yield 5-fluoro-2-nitroaniline.[14] This intermediate is

then converted to the target phenol via a diazotization-hydrolysis reaction, where the amine

is treated with sodium nitrite and a strong acid (like sulfuric acid) to form a diazonium salt,

which is subsequently hydrolyzed to the phenol.[9][14]

The diagram below illustrates a common and efficient synthesis pathway starting from 2,4-

difluoronitrobenzene.
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Step 1: Amination

Step 2: Diazotization & Hydrolysis

2,4-Difluoronitrobenzene

5-Fluoro-2-nitroaniline

Nucleophilic Aromatic
Substitution

NH₃ (Ammonia)

5-Fluoro-2-nitroanilineNaNO₂ / H₂SO₄

(0-5 °C)

[Intermediate Diazonium Salt]

5-Fluoro-2-nitrophenol

Hydrolysis (H₂O, Δ)

Diazotization

Click to download full resolution via product page

Caption: Synthesis of 5-Fluoro-2-nitrophenol via amination and diazotization.
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Chemical Reactivity and Experimental Protocol
The reactivity of 5-Fluoro-2-nitrophenol is governed by its three functional groups: the

hydroxyl, the nitro, and the fluoro groups. It readily undergoes reactions such as etherification

and esterification at the hydroxyl group and can participate in nucleophilic aromatic

substitution, where the fluorine atom can be displaced by a suitable nucleophile.[3]

This protocol is based on the principles of diazotization followed by hydrolysis.[9][14]

1. Diazotization:

Suspend 5-fluoro-2-nitroaniline in an aqueous solution of sulfuric acid.
Cool the mixture to 0-5 °C in an ice-salt bath with vigorous stirring.
Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the
temperature below 5 °C. The reaction is exothermic and careful temperature control is critical
to prevent decomposition of the diazonium salt.
Stir the resulting solution for an additional 30 minutes at 0-5 °C to ensure complete formation
of the 5-fluoro-2-nitrophenyldiazonium salt.

2. Hydrolysis:

Slowly add the cold diazonium salt solution to a boiling aqueous solution of sulfuric acid. The
diazonium group is an excellent leaving group (as N₂ gas), and the hydroxyl group from
water acts as the nucleophile.[9]
A vigorous evolution of nitrogen gas will be observed.
After the addition is complete, continue to heat the mixture (e.g., by steam distillation) to
ensure complete hydrolysis and to remove any volatile impurities.
Cool the reaction mixture to room temperature, which should result in the precipitation of the
crude 5-Fluoro-2-nitrophenol.

3. Purification:

Collect the solid product by vacuum filtration and wash with cold water to remove residual
acid.
Further purification can be achieved by recrystallization from a suitable solvent system (e.g.,
ethanol-water or hexane) to yield the final product with high purity.
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Applications in Drug Development and Chemical
Synthesis
5-Fluoro-2-nitrophenol is a versatile intermediate with documented use in the synthesis of a

range of biologically active molecules and fine chemicals.[1]

Pharmaceutical Intermediates: It serves as a key building block in the synthesis of various

pharmaceuticals.[2] Its structure is incorporated into molecules designed as anti-

inflammatory, antimicrobial, and analgesic agents.[2] A notable application is in the synthesis

of 7-substituted 2H-1,4-benzoxazin-3-(4H)-ones, which have shown potential as

angiogenesis inhibitors.[7] It has also been used in the total synthesis of the (+/-)-CC-1065

CPI subunit, a component of a potent antitumor antibiotic.[7]

Agrochemicals: The compound is an intermediate in the production of agrochemicals, such

as the herbicide fluorentrafen.[14]

Fine and Specialty Chemicals: Beyond life sciences, it is used in the synthesis of specialty

dyes and advanced materials.[1]

Chemical Research: In a laboratory setting, it is a valuable reagent for preparing a variety of

fluorinated compounds through reactions like nucleophilic aromatic substitution.[2]

Safety and Handling
Proper handling of 5-Fluoro-2-nitrophenol is essential due to its hazardous properties.

GHS Hazard Classification
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Hazard Statement Code Description Source(s)

H302 Harmful if swallowed
Acute Toxicity, Oral

(Category 4)
[6]

H312
Harmful in contact

with skin

Acute Toxicity, Dermal

(Category 4)
[6]

H315 Causes skin irritation

Skin

Corrosion/Irritation

(Category 2)

[6][15]

H319
Causes serious eye

irritation

Serious Eye

Damage/Eye Irritation

(Category 2A)

[6][15]

H332 Harmful if inhaled

Acute Toxicity,

Inhalation (Category

4)

[6]

H335
May cause respiratory

irritation

Specific Target Organ

Toxicity — Single

Exposure (Category

3)

[6][15]

Handling and Storage Recommendations
Personal Protective Equipment (PPE): Use appropriate PPE, including a dust mask (e.g.,

N95), chemical-resistant gloves, and safety goggles or a face shield.[8]

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,

to minimize inhalation of dust or vapors.[8]

Storage: Store in a tightly sealed container in a cool, dry place under an inert atmosphere

and at room temperature.[7][8] It is classified as a combustible solid.[15]

Fire Safety: The material must be moderately heated before ignition can occur (NFPA Fire

Hazard: 2).[15] It is normally stable and not reactive with water.[15]
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Conclusion
5-Fluoro-2-nitrophenol is a chemical intermediate of significant value, particularly for the

pharmaceutical and agrochemical industries. Its distinct pattern of substitution provides a

unique platform for synthetic chemists to introduce fluorine and other functionalities into

complex molecular targets. A thorough understanding of its physicochemical properties,

reactivity, and safety protocols, as outlined in this guide, is paramount for its effective and safe

utilization in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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